Cas no 2137637-36-4 (4-Oxazolecarboxylic acid, 5-(1-amino-2-methylbutyl)-)

• Product Name: 4-Oxazolecarboxylic acid, 5-(1-amino-2-methylbutyl)-
• CAS No: 2137637-36-4
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 5259148
• Update Time: 2025-10-28

4-Oxazolecarboxylic acid, 5-(1-amino-2-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-(1-amino-2-methylbutyl)-

• Inchi： 1S/C9H14N2O3/c1-3-5(2)6(10)8-7(9(12)13)11-4-14-8/h4-6H,3,10H2,1-2H3,(H,12,13)
• InChI Key： IIODAAJOQJRTKK-UHFFFAOYSA-N
• SMILES： O1C(C(N)C(C)CC)=C(C(O)=O)N=C1

Additional information on 4-Oxazolecarboxylic acid, 5-(1-amino-2-methylbutyl)-

4-Oxazolecarboxylic acid, 5-(1-amino-2-methylbutyl)- (CAS No. 2137637-36-4): A Comprehensive Overview

4-Oxazolecarboxylic acid, 5-(1-amino-2-methylbutyl)-, identified by the CAS number 2137637-36-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its oxazole core and a unique side chain, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The oxazole ring, a five-membered heterocycle containing one oxygen atom, is known for its stability and versatility in forming hydrogen bonds, making it a valuable scaffold in the design of bioactive molecules.

The structure of 4-Oxazolecarboxylic acid, 5-(1-amino-2-methylbutyl)- incorporates a carboxylic acid functional group at the 4-position of the oxazole ring, which can participate in various chemical reactions such as esterification, amidation, and coupling reactions. The presence of a long aliphatic side chain with an amino group at the terminal position adds another layer of complexity and functionality to the molecule. This side chain can interact with biological targets through hydrophobic and hydrogen bonding interactions, making it a promising candidate for modulating biological pathways.

In recent years, there has been growing interest in oxazole derivatives due to their broad spectrum of biological activities. Oxazoles have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The compound 4-Oxazolecarboxylic acid, 5-(1-amino-2-methylbutyl)- is no exception and has been explored for its potential therapeutic effects. Studies have shown that oxazole derivatives can interfere with bacterial cell wall synthesis and viral replication, making them attractive candidates for developing new antibiotics and antiviral agents.

The synthesis of 4-Oxazolecarboxylic acid, 5-(1-amino-2-methylbutyl)- involves multi-step organic transformations that require careful selection of reagents and conditions. The introduction of the amino group at the end of the side chain necessitates protective group strategies to prevent unwanted side reactions. Additionally, the carboxylic acid functionality must be handled with care to avoid degradation during synthetic processes. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further research into its biological properties.

The pharmacological profile of 4-Oxazolecarboxylic acid, 5-(1-amino-2-methylbutyl)- has been investigated through both in vitro and in vivo studies. In vitro assays have demonstrated its ability to inhibit the growth of various pathogens and cancer cell lines. For instance, research has shown that this compound can disrupt bacterial cell wall synthesis by targeting key enzymes involved in peptidoglycan formation. Similarly, in vitro studies on cancer cells have revealed that it can induce apoptosis by activating caspase-dependent pathways.

In vivo studies have further corroborated these findings by demonstrating the efficacy of 4-Oxazolecarboxylic acid, 5-(1-amino-2-methylbutyl)- in animal models of infection and cancer. In a mouse model of bacterial infection, treatment with this compound led to significant reductions in bacterial load compared to control groups. Similarly, in a mouse model of breast cancer, administration of this compound resulted in tumor regression and prolonged survival times. These results highlight the potential therapeutic value of this compound and warrant further investigation into its clinical applications.

The development of new drugs often involves optimizing the pharmacokinetic properties of lead compounds to enhance their efficacy and safety. For 4-Oxazolecarboxylic acid, 5-(1-amino-2-methylbutyl)-, researchers are focusing on improving its solubility and bioavailability through structural modifications. One approach is to explore prodrug formulations that can enhance absorption after oral administration. Additionally, computational methods such as molecular dynamics simulations are being used to predict how changes in the molecular structure will affect its interaction with biological targets.

The role of computational chemistry in drug discovery cannot be overstated. By leveraging computational tools such as molecular modeling software, researchers can predict the binding affinity of 4-Oxazolecarboxylic acid, 5-(1-amino-2-methylbutyl)- to various biological targets with high accuracy. This allows for rapid screening of potential drug candidates before they are synthesized in the laboratory. Furthermore, computational methods can help identify optimal dosing regimens by predicting how different concentrations of the compound will affect biological systems.

The future directions for research on 4-Oxazolecarboxylic acid, 5-(1-amino-2-methylbutyl)- include exploring its mechanisms of action at a molecular level. Understanding how this compound interacts with biological targets will provide valuable insights into its therapeutic potential and help guide future drug development efforts. Additionally, researchers are investigating ways to improve its selectivity by modifying specific parts of its structure that interact with biological targets.

The integration of interdisciplinary approaches is crucial for advancing our understanding of complex molecules like 4-Oxazolecarboxylic acid, 5-(1-amino-2-methylbutyl)-. By combining expertise from organic chemistry, medicinal chemistry, pharmacology, and computational biology, researchers can tackle challenges more effectively than ever before. This collaborative approach not only accelerates drug discovery but also fosters innovation across multiple scientific disciplines.